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Compound of Interest

Compound Name: Spodumene (AILi(SiO3)2)

Cat. No.: B074402

Technical Support Center: Spodumene Flotation
Processes

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
managing fine particle interference during spodumene flotation experiments.

Troubleshooting Guide

This guide addresses common issues encountered due to fine particle interference in
spodumene flotation.

Problem: Low Spodumene Recovery and Poor Concentrate Grade
Possible Cause: Excessive fine particles (slimes) in the flotation feed.

Explanation: Fine gangue mineral particles (e.g., mica, feldspar, quartz) and fine spodumene
can form slime coatings on larger, valuable spodumene particles. This coating prevents the
collector from adsorbing onto the spodumene surface, thus hindering its hydrophobicity and
floatability. Additionally, the high surface area of fine particles leads to excessive reagent
consumption.

Recommended Solutions:
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e Desliming: The most common and effective method to mitigate the negative effects of fine
particles is to remove them before flotation. This can be achieved through processes like
scrubbing followed by classification using hydrocyclones or through sedimentation and
decantation. A significant reduction in slime content can dramatically improve flotation
performance.

o Dispersants: The use of dispersants, such as sodium silicate (water glass) or sodium
carbonate (soda ash), can help to disperse agglomerated fine particles and prevent slime
coating.

» pH Modification: The pH of the pulp significantly influences the surface charge of both
spodumene and gangue minerals. Operating in a slightly alkaline environment (pH 7-9) is
typical for spodumene flotation and can help in depressing gangue minerals like quartz and
mica.

» High-Intensity Conditioning: Conditioning the pulp at a high pulp density (70-75% solids) with
cleaning agents can help to scrub the surfaces of spodumene particles, removing slime
coatings before flotation.

Problem: High Reagent Consumption
Possible Cause: Presence of a high percentage of fine particles in the ore.

Explanation: Fine particles have a very large specific surface area, which leads to the non-
selective adsorption of large quantities of flotation reagents, particularly the collector. This not
only increases operational costs but also reduces the amount of collector available for the
target spodumene particles.

Recommended Solutions:

o Desliming: Removing the slimes prior to reagent addition is the most direct way to reduce
unnecessary consumption.

o Staged Reagent Addition: Instead of adding the entire dosage of the collector at once,
adding it in stages throughout the flotation process can be more efficient. This ensures that
there is sufficient collector available at each stage of flotation.
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» Selective Flocculation: Employing selective flocculants can aggregate fine spodumene
particles, which can then be floated with a lower overall reagent dosage compared to floating
dispersed fine patrticles.

Frequently Asked Questions (FAQS)

Q1: What is the primary negative effect of fine particles in spodumene flotation?

Al: The primary negative effects are the formation of slime coatings on valuable mineral
surfaces, which inhibits collector adsorption and reduces flotation selectivity, and the excessive
consumption of expensive flotation reagents due to the high surface area of the fines.

Q2: What is "desliming" and why is it important?

A2: Desliming is the process of removing very fine particles (slimes) from the ore slurry before

flotation. It is crucial because the presence of slimes interferes with the selective attachment of
air bubbles to spodumene particles, leading to poor recovery and concentrate grade. Common
methods include using hydrocyclones or sedimentation.

Q3: Which reagents are commonly used to control the negative effects of fine gangue

minerals?

A3: Depressants are used to inhibit the flotation of unwanted gangue minerals. Sodium silicate
is commonly used to depress quartz and feldspar. Starch and dextrin can be used to depress
spodumene and iron minerals in a reverse flotation process where the gangue is floated first.

Q4: Can fine spodumene particles be recovered?

A4: Yes, specialized techniques can be employed to recover fine spodumene. Aggregation or
flocculation flotation involves using polymers to selectively aggregate fine spodumene particles
into larger, more floatable entities. Flotation columns are also more effective than conventional
flotation cells for recovering fine particles due to their quiescent hydrodynamic conditions.

Q5: How does pH affect fine particle interference?

A5: The pH of the flotation pulp affects the surface charge of all minerals present. By controlling
the pH, it is possible to enhance the selectivity of the collector for spodumene while depressing
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the gangue minerals. For spodumene flotation using fatty acid collectors, a slightly alkaline pH
(typically 7-9) is often optimal.

Quantitative Data

Table 1: Effect of Particle Size on Spodumene Flotation Concentrate

Li20
Particle Size Mass Li20 Content Fe203 Content .
Metallurgical
(um) Recovery (%) (%) (%)
Recovery (%)
> 177 0.9 5.2 0.7 5.0
149 4.1 6.1 0.5 56.0
<44 - - 1.7 86.0

Data synthesized from a case study to illustrate the trend of higher iron content and significant
lithium recovery in the fine fraction, highlighting the importance of managing these particles.

Table 2: Typical Reagent Dosages for Spodumene Flotation
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Typical Dosage

Reagent Type Purpose
(alt)
. _ N Increase pH to
Sodium Hydroxide pH Modifier 500 - 1000 )
alkaline range
] Dispersant/pH Disperse slimes,
Sodium Carbonate - 200 - 800
Modifier regulate pH
] - Depress quartz and
Sodium Silicate Depressant 300 - 1000
feldspar
) ) Render spodumene
Oleic Acid Collector 400 - 1500 ]
hydrophobic
_ Depress spodumene
Dextrin/Starch Depressant 100 - 500 ) )
(in reverse flotation)
) Float gangue (in
Amine Collector Collector 100 - 400

reverse flotation)

Note: Optimal dosages are ore-specific and should be determined through laboratory testing.
Experimental Protocols
Protocol 1: Standard Laboratory Spodumene Flotation Test

e Grinding: Grind a representative ore sample (e.g., 1 kg) in a laboratory rod mill or ball mill to
a target particle size (e.g., 80% passing 200 mesh/75 um). The grinding is typically done in a
slurry of 25-35% solids.

e Desliming (Optional but Recommended):
o Transfer the ground slurry to a beaker and allow it to settle for a predetermined time.
o Carefully decant the supernatant containing the fine slime particles.
o Alternatively, use a laboratory-scale hydrocyclone for a more efficient separation.

» Conditioning:
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o Transfer the deslimed pulp to a flotation cell.
o Adjust the pulp density to the desired level (e.g., 20-25% solids for flotation).

o Add the pH modifier (e.g., NaOH solution) and allow it to condition for 2-3 minutes while
agitating.

o Add the depressant (e.g., sodium silicate) and condition for another 3-5 minutes.

o Add the collector (e.g., oleic acid) and condition for 5-10 minutes.

 Flotation:
o Add a frother (e.g., MIBC or pine oil) and condition for 1 minute.

o Introduce air into the flotation cell and collect the froth for a specified time (e.g., 10-15
minutes).

o Collect both the concentrate (froth) and the tailings.
e Analysis:
o Filter, dry, and weigh the concentrate and tailings.

o Analyze the feed, concentrate, and tailings for Li2O content to calculate recovery and
grade.

Protocol 2: Evaluating the Effect of Slime Content
» Prepare two identical samples of ground ore as described in Protocol 1.
o For the first sample, proceed with flotation without desliming.

o For the second sample, perform the desliming step as described in Protocol 1. Quantify the
mass of the removed slimes.

o Conduct the flotation test on the deslimed sample using the same reagent dosages and
conditions as the non-deslimed sample.
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o Compare the recovery and grade of Li20 for both experiments to quantify the impact of the
slimes.

Visualizations

Caption: Standard workflow for spodumene flotation, including the critical desliming step.
Caption: Negative impacts of fine particle interference in spodumene flotation.

Caption: A logical workflow for troubleshooting common issues in spodumene flotation.

 To cite this document: BenchChem. [managing fine particle interference in spodumene
flotation processes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074402#managing-fine-particle-interference-in-
spodumene-flotation-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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